Cas no 1240572-77-3 (3,5-Dibromo-1-octyl-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-octyl-1H-1,2,4-triazole
• CAS No: 1240572-77-3
• MF: C₁₀H₁₇Br₂N₃
• MW: 339.070080518723
• MDL: MFCD16811130
• CID: 4690372
• Update Time: 2025-06-11

3,5-Dibromo-1-octyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-octyl-1H-1,2,4-triazole

• MDL： MFCD16811130
• Inchi： 1S/C10H17Br2N3/c1-2-3-4-5-6-7-8-15-10(12)13-9(11)14-15/h2-8H2,1H3
• InChI Key： PXEGSMLNKAGIEG-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CCCCCCCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 169
• Topological Polar Surface Area: 30.7

Additional information on 3,5-Dibromo-1-octyl-1H-1,2,4-triazole

Recent Advances in the Study of 3,5-Dibromo-1-octyl-1H-1,2,4-triazole (CAS: 1240572-77-3)

The compound 3,5-Dibromo-1-octyl-1H-1,2,4-triazole (CAS: 1240572-77-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3,5-Dibromo-1-octyl-1H-1,2,4-triazole as a versatile scaffold in the design of novel bioactive molecules. Its brominated triazole core, coupled with an octyl side chain, provides a balance of lipophilicity and reactivity, making it an attractive candidate for further chemical modifications. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with promising results in preclinical models.

One of the most notable advancements in the study of this compound is its application in the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,5-Dibromo-1-octyl-1H-1,2,4-triazole exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a target that is less prone to resistance development compared to traditional antibiotics.

In addition to its antimicrobial properties, 3,5-Dibromo-1-octyl-1H-1,2,4-triazole has shown potential in cancer research. Preliminary data from in vitro studies suggest that this compound can induce apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. Further investigations are underway to elucidate the precise molecular targets and optimize the compound's selectivity and efficacy.

The synthesis of 3,5-Dibromo-1-octyl-1H-1,2,4-triazole has also seen improvements in recent years. A 2022 report in Organic Letters described a more efficient and scalable synthetic route, which reduces the number of steps and improves overall yield. This advancement is critical for enabling larger-scale production and facilitating further biological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 3,5-Dibromo-1-octyl-1H-1,2,4-triazole-based therapeutics. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles.

In conclusion, 3,5-Dibromo-1-octyl-1H-1,2,4-triazole (CAS: 1240572-77-3) represents a promising lead compound in the search for new antimicrobial and anticancer agents. Continued research into its mechanisms of action and further optimization of its chemical structure will be crucial for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.